Eupalinolide A
Eupalinolide A
Eupalinolide A is a natural product found in Eupatorium lindleyanum with data available.
Brand Name:
Vulcanchem
CAS No.:
877822-41-8
VCID:
VC0050463
InChI:
InChI=1S/C24H30O9/c1-13(8-9-25)23(28)32-21-11-18(12-30-16(4)26)6-7-19(31-17(5)27)14(2)10-20-22(21)15(3)24(29)33-20/h6,8,10,19-22,25H,3,7,9,11-12H2,1-2,4-5H3/b13-8+,14-10+,18-6-/t19-,20+,21+,22-/m0/s1
SMILES:
CC1=CC2C(C(CC(=CCC1OC(=O)C)COC(=O)C)OC(=O)C(=CCO)C)C(=C)C(=O)O2
Molecular Formula:
C24H30O9
Molecular Weight:
462.5 g/mol
Eupalinolide A
CAS No.: 877822-41-8
Cat. No.: VC0050463
Molecular Formula: C24H30O9
Molecular Weight: 462.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Eupalinolide A is a natural product found in Eupatorium lindleyanum with data available. |
|---|---|
| CAS No. | 877822-41-8 |
| Molecular Formula | C24H30O9 |
| Molecular Weight | 462.5 g/mol |
| IUPAC Name | [(3aR,4R,6Z,9S,10E,11aR)-9-acetyloxy-6-(acetyloxymethyl)-10-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C24H30O9/c1-13(8-9-25)23(28)32-21-11-18(12-30-16(4)26)6-7-19(31-17(5)27)14(2)10-20-22(21)15(3)24(29)33-20/h6,8,10,19-22,25H,3,7,9,11-12H2,1-2,4-5H3/b13-8+,14-10+,18-6-/t19-,20+,21+,22-/m0/s1 |
| Standard InChI Key | HPWMABTYJYZFLK-FHEQDPKSSA-N |
| Isomeric SMILES | C/C/1=C\[C@@H]2[C@@H]([C@@H](C/C(=C/C[C@@H]1OC(=O)C)/COC(=O)C)OC(=O)/C(=C/CO)/C)C(=C)C(=O)O2 |
| SMILES | CC1=CC2C(C(CC(=CCC1OC(=O)C)COC(=O)C)OC(=O)C(=CCO)C)C(=C)C(=O)O2 |
| Canonical SMILES | CC1=CC2C(C(CC(=CCC1OC(=O)C)COC(=O)C)OC(=O)C(=CCO)C)C(=C)C(=O)O2 |
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